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Compound of Interest

Compound Name: Lithium iodide hydrate

Cat. No.: B3043366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing lithium iodide hydrate for

establishing and maintaining specific relative humidity (RH) environments. This technique is

invaluable for a wide range of applications, including material stability testing, deliquescence

studies of active pharmaceutical ingredients (APIs), and calibration of hygrometers.

Introduction
Lithium iodide (LiI) is a highly hygroscopic salt, meaning it readily absorbs moisture from the

atmosphere. When a saturated aqueous solution of lithium iodide is prepared, the air in a

sealed chamber above the solution will equilibrate to a specific and constant relative humidity.

This equilibrium relative humidity (ERH) is dependent on the temperature of the solution. By

controlling the temperature, a range of stable humidity environments can be precisely

generated. Lithium iodide is particularly useful for creating low to mid-range humidity

conditions.

Lithium iodide can exist in several hydrated forms, including a monohydrate, dihydrate, and

trihydrate. The specific hydrate present in equilibrium with the saturated solution depends on

the temperature, as illustrated in the phase diagram for the lithium iodide-water system.

Understanding these phases is crucial for accurate and reproducible humidity control.
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Key Properties of Lithium Iodide Hydrate for
Humidity Control
The effectiveness of lithium iodide hydrate in humidity control stems from its fundamental

physicochemical properties.

Equilibrium Relative Humidity (ERH) of Saturated
Solutions
A saturated solution of lithium iodide maintains a constant ERH in a sealed environment at a

given temperature. This property is the basis for its use as a humidity standard.

Deliquescence Relative Humidity (DRH)
The deliquescence relative humidity (DRH) is the specific relative humidity at which a

crystalline solid begins to absorb atmospheric moisture and dissolve to form a saturated

solution. For a given hydrate of lithium iodide, the DRH is the minimum RH required to initiate

the formation of a liquid phase. Understanding the DRH of different hydrates is critical for

predicting their behavior in various environments.

Quantitative Data
The following tables summarize the key quantitative data for the use of lithium iodide hydrate
in humidity control applications.

Equilibrium Relative Humidity of Saturated Lithium
Iodide Solutions
This table provides the ERH values for a saturated lithium iodide solution at various

temperatures. These values are essential for selecting the appropriate temperature to achieve

a desired relative humidity.
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Temperature (°C) Temperature (K)
Equilibrium Relative
Humidity (%RH)[1]

0 273.15 22.8 ± 0.2

5 278.15 21.7 ± 0.2

10 283.15 20.6 ± 0.1

15 288.15 19.5 ± 0.1

20 293.15 18.5 ± 0.1

25 298.15 17.6 ± 0.1

30 303.15 16.7 ± 0.1

35 308.15 15.9 ± 0.1

40 313.15 15.1 ± 0.1

45 318.15 14.4 ± 0.1

50 323.15 13.8 ± 0.2

Data sourced from Greenspan, L. (1977). Humidity fixed points of binary saturated aqueous

solutions. Journal of Research of the National Bureau of Standards-A. Physics and Chemistry,

81A(1), 89.[1]

Deliquescence Relative Humidity (DRH) of Lithium
Iodide Hydrates
Direct experimental data for the DRH of individual lithium iodide hydrates across a range of

temperatures is not readily available in the literature. However, the DRH can be inferred from

the phase diagram of the LiI-H₂O system. The DRH of a specific hydrate at a given

temperature corresponds to the water activity of the saturated solution at the boundary

between the solid hydrate phase and the liquid solution phase. The ERH values in the table

above can be considered as the DRH of the stable solid phase at that temperature.

Experimental Protocols
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Protocol for Preparation of a Saturated Lithium Iodide
Solution for Humidity Control
This protocol outlines the steps to prepare a saturated lithium iodide solution for establishing a

stable relative humidity environment in a sealed chamber.

Materials:

Lithium iodide (LiI), anhydrous or hydrated form

Distilled or deionized water

Airtight glass or plastic chamber (e.g., desiccator)

Clean glass beaker or dish

Magnetic stirrer and stir bar (optional)

Calibrated thermometer

Calibrated hygrometer

Procedure:

Chamber Preparation: Thoroughly clean and dry the airtight chamber. Ensure the sealing

surfaces are free of any debris to guarantee an airtight seal.

Salt Preparation: Place a sufficient amount of lithium iodide into the glass beaker or dish.

The exact amount will depend on the size of the chamber, but an excess of solid salt should

be used to ensure the solution remains saturated.

Adding Water: Slowly add distilled or deionized water to the lithium iodide while stirring.

Continue adding water until a slurry is formed, with a visible excess of undissolved solid LiI.

The presence of excess solid is crucial for maintaining saturation.

Placement in Chamber: Place the beaker or dish containing the saturated lithium iodide

slurry into the bottom of the airtight chamber.
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Sealing the Chamber: Securely seal the chamber.

Equilibration: Place the sealed chamber in a temperature-controlled environment (e.g., an

incubator or a constant temperature room). Allow the system to equilibrate for at least 24

hours. The temperature should be monitored and controlled to the desired setpoint.

Humidity Verification: After equilibration, the relative humidity inside the chamber can be

verified using a calibrated hygrometer.

Protocol for Determining the Deliquescence Relative
Humidity (DRH) of a Test Compound
This protocol describes a general method for determining the DRH of a crystalline substance,

such as a drug candidate, using a series of saturated salt solutions, including lithium iodide
hydrate.

Materials:

Test compound (crystalline solid)

A series of saturated salt solutions providing a range of known ERH values (including lithium

iodide for low RH)

Multiple small, airtight chambers (e.g., desiccators or sealed containers)

Microscope slides or small weighing dishes

Microscope with a camera or visual observation capabilities

Calibrated thermometer

Procedure:

Prepare Humidity Chambers: Prepare a series of airtight chambers, each containing a

different saturated salt solution to generate a range of known relative humidities at a

constant temperature.
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Sample Preparation: Place a small amount of the crystalline test compound on a clean

microscope slide or in a weighing dish.

Exposure to Humidity: Place one sample of the test compound into each of the prepared

humidity chambers.

Equilibration and Observation: Seal the chambers and allow them to equilibrate at a

constant, controlled temperature. Periodically observe the samples under a microscope.

Identify DRH: The DRH of the test compound is the lowest relative humidity at which visible

signs of deliquescence (e.g., the appearance of a liquid phase, dissolution of the crystals)

are observed.

Visualizations
Logical Relationship of Humidity Control with Saturated
Salt Solutions
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DRH Determination Workflow

Start: Crystalline Test Compound

Prepare Multiple Chambers with
Saturated Salt Solutions (Known ERH)

Place Test Compound in Each Chamber

Equilibrate at Constant Temperature

Microscopic Observation for Deliquescence

No Change

No

Deliquescence Observed

Yes

End: Determine DRH

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LiI Hydrate Phase Transitions with Increasing Humidity

Anhydrous LiI LiI • H₂ORH > DRH(anhydrous) LiI • 2H₂ORH > DRH(mono) LiI • 3H₂ORH > DRH(di) Saturated LiI SolutionRH > DRH(tri)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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